Cas no 53821-11-7 (1-hydroxy-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 1-hydroxy-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 53821-11-7
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 367309
• PubChem ID: 12205754
• Update Time: 2025-08-01

1-hydroxy-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-1-hydroxy-
• 1-Hydroxybenzimidazolone
• 2H-Benzimidazol-2-one,1,3-dihydro-1-hydroxy-(9CI)
• 1-hydroxy-2,3-dihydro-1H-1,3-benzodiazol-2-one
• BDBM50393059
• 53821-11-7
• hydroxybenzimidazole-3-oxide
• EN300-1720887
• 1,3-Dihydro-1-hydroxy-2H-benzimidazol-2-one
• SCHEMBL4314000
• SCHEMBL6051896
• 3-hydroxy-1H-benzimidazol-2-one
• CHEMBL2152720
• Z1416184382
• 1-hydroxybenzoimidazol-2-one

• Inchi： 1S/C7H6N2O2/c10-7-8-5-3-1-2-4-6(5)9(7)11/h1-4,11H,(H,8,10)
• InChI Key： RNPPCNASSDPHSJ-UHFFFAOYSA-N
• SMILES： ON1C(NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 150.04298
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 317.5 °C at 760 mmHg
• Flash Point: 145.8 °C
• PSA: 52.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles